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Compound of Interest

Compound Name: 1-tert-Butyl-4-chlorobenzene

Cat. No.: B1583815

1-tert-Butyl-4-chlorobenzene (CAS No. 3972-56-3) is a substituted aromatic compound
utilized in organic synthesis as a building block and intermediate.[1] Its molecular structure,
featuring a chlorinated benzene ring and a bulky tert-butyl group, dictates its reactivity and
physicochemical properties, which in turn inform the necessary safety and handling protocols.
[1] As with any specialized chemical, a thorough understanding of its hazard profile is not
merely a regulatory formality but a cornerstone of responsible research and development. This
guide provides a detailed examination of the safety precautions, handling procedures, and
emergency responses required to work safely with this compound, grounded in the principles of
causality and proactive risk mitigation.

Section 1: Physicochemical Properties

The physical state and volatility of a chemical are primary determinants of its exposure risk. 1-
tert-Butyl-4-chlorobenzene is a solid at standard room temperature, transitioning to a liquid
just above.[2] This low melting point means it may be handled as either a solid or a liquid,
requiring versatile safety protocols. Its relatively high boiling point and flash point suggest it is
not highly flammable, but it will burn if exposed to a significant ignition source.[2]
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Property Value Source(s)
Molecular Formula C1oH13Cl [1]
Molecular Weight 168.66 g/mol [1]
White to colorless solid or clear
Appearance o [2]
liquid
Melting Point 36 °C [2]
Boiling Point 211 °C at 760 mmHg [2]
Flash Point 85 °C [2]
N Insoluble in water; Soluble in
Solubility [3]

common organic solvents

Section 2: Hazard Identification and GHS

Classification

The Globally Harmonized System (GHS) of Classification and Labelling of Chemicals provides

a standardized framework for hazard communication. 1-tert-Butyl-4-chlorobenzene is

classified as hazardous, warranting specific precautions to avoid adverse health effects.[1][2]
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GHS Classification

Code

Hazard Statement

Practical
Implication for
Researchers

Exclamation Mark

Indicates that the

substance may cause

Pictogram o S
(GHSO07) irritation, sensitization,
or is acutely toxic.
Denotes a less
Signal Word Warning severe, but still
significant, hazard.
Ingestion must be
strictly avoided. This
o ) reinforces the lab
Acute Toxicity, Oral H302 Harmful if swallowed ) )
policy of no eating,
drinking, or mouth
pipetting.[4]
Direct skin contact
must be prevented
through the use of
Skin o appropriate gloves
) o H315 Causes skin irritation
Corrosion/Irritation and a lab coat.
Prolonged or repeated
exposure can lead to
dermatitis.
Chemical splash
goggles are
_ _ mandatory to prevent
Serious Eye Causes serious eye ]
o H319 o contact with eyes,
Damage/Irritation irritation . .
which could result in
significant, painful
irritation.
Specific target organ H335 May cause respiratory  Handling should occur

toxicity — Single irritation in a well-ventilated
exposure area, preferably within
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a certified chemical
fume hood, to prevent
inhalation of dust or

vapors.[5]

Data aggregated from multiple sources notifying the European Chemicals Agency (ECHA).[1]

Section 3: Toxicological Profile

While specific, comprehensive toxicological studies (e.g., long-term carcinogenicity or
reproductive toxicity) on 1-tert-Butyl-4-chlorobenzene are not readily available in published
literature, its hazard classification and structural similarity to other compounds provide a basis
for a conservative risk assessment.[6]

o Acute Effects: The primary acute hazards are irritation to the skin, eyes, and respiratory
system, and toxicity upon ingestion, as defined by its GHS classification.[1][2]

o Chronic Effects: Data on chronic exposure is limited. However, structurally related
chlorinated benzenes are known to potentially affect the liver, kidneys, and central nervous
system with prolonged exposure.[7] The National Toxicology Program has conducted studies
on chlorobenzene, which can serve as a reference for understanding the potential hazards of
this class of compounds.[8][9] Therefore, minimizing chronic exposure through consistent
adherence to engineering controls and PPE is a critical precautionary principle.

o Carcinogenicity and Mutagenicity: There is currently no specific data classifying 1-tert-Butyl-
4-chlorobenzene as a carcinogen or mutagen by major regulatory bodies like IARC or NTP.
[6] Studies on related compounds, such as the metabolite tert-Butyl Alcohol (TBA), have
been conducted, but direct extrapolation is not possible without further research.[10]

Given the data gaps, researchers must operate under the assumption that chronic exposure
could be harmful and take all necessary precautions to minimize it.

Section 4: Exposure Control and Personal
Protective Equipment (PPE)
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Controlling chemical exposure is achieved through a multi-layered approach known as the
"Hierarchy of Controls." This framework prioritizes engineering and administrative controls over
sole reliance on PPE.
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Hierarchy of Exposure Controls for 1-tert-Butyl-4-chlorobenzene

Elimination
(Not feasible)

Substitution
(Use a less hazardous chemical)

Engineering Controls
(e.g., Chemical Fume Hood)

Administrative Controls
(e.g., SOPs, Training)

Least Effective

Personal Protective Equipment

(e.g., Gloves, Goggles)
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Minor Spill Response Workflow

1. Alert Personnel
(Notify others in the immediate area)

l

2. Assess Situation
(Is it a minor spill? Is it safe to clean?)

3. Don Additional PPE
(e.g., second pair of gloves, apron)

4. Contain the Spill
(Cover with inert absorbent like vermiculite or sand)

5. Collect Waste
(Sweep absorbed material into a labeled waste container)

6. Decontaminate Area
(Wipe surface with soap and water)

7. Dispose of Waste
(Seal container, handle as hazardous waste)

8. Report Incident
(Inform supervisor and restock spill kit)

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Introduction: Understanding the Profile of 1-tert-Butyl-4-
chlorobenzene]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1583815#safety-and-handling-precautions-for-1-tert-
butyl-4-chlorobenzene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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